Cas no 21945-22-2 (Spiro[4.4]nonan-1-ol, (1S)-)
Spiro[4.4]nonan-1-ol, (1S)- structure
Product Name:Spiro[4.4]nonan-1-ol, (1S)-
CAS No:21945-22-2
MF:C9H16O
MW:140.222743034363
CID:1405306
PubChem ID:12672537
Update Time:2025-04-20
Spiro[4.4]nonan-1-ol, (1S)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[4.4]nonan-1-ol, (1S)-
- 21945-22-2
- DTXSID00506395
- (1S)-Spiro[4.4]nonan-1-ol
-
- Inchi: 1S/C9H16O/c10-8-4-3-7-9(8)5-1-2-6-9/h8,10H,1-7H2/t8-/m0/s1
- InChI Key: HQZIAZCARGNEME-QMMMGPOBSA-N
- SMILES: O[C@H]1CCCC21CCCC2
Computed Properties
- Exact Mass: 140.12018
- Monoisotopic Mass: 140.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Spiro[4.4]nonan-1-ol, (1S)- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
21945-22-2 (Spiro[4.4]nonan-1-ol, (1S)-) Related Products
- 464-45-9([(1S)-endo]-(-)-Borneol)
- 19841-72-6(2,2-Dimethyl-3-octanol)
- 24070-77-7(2-methylcyclopentan-1-ol, Mixture of diastereomers)
- 464-43-7((+)-Borneol)
- 571-20-0(5alpha-Androstane-3b,17b-diol)
- 1632-73-1(Fenchyl alcohol)
- 64190-52-9(Inhoffen Lythgoe diol)
- 124-76-5(Isoborneol)
- 4209-90-9(2,2-Dimethyl-3-hexanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk